Cas no 1121-66-0 (2-Cycloheptenone)

2-Cycloheptenone structure
Product name:2-Cycloheptenone
2-Cycloheptenone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohept-2-enone
- 2-Cycloheptenone
- 2-Cyclohepten-1-One
- Cyclohept-2-en-1-one
- Tropilene
- NSC 155333
- Cycloheptenone
- (Z)-cyclohept-2-enone
- WZCRDVTWUYLPTR-UHFFFAOYSA-N
- cyclohept-2-eneone
- cyclohept-en-1-one
- 2-Cyclohepten-1-one, (Z)-
- NSC155333
- TRA0018589
- AN-
- EINECS 214-334-1
- 1121-66-0
- s10329
- EN300-50593
- CS-W007594
- DS-18474
- 2-Cyclohepten-1-one, 80%, technical grade
- AKOS005266486
- SY041083
- NS00023604
- NSC-155333
- FT-0633357
- J-002719
- MFCD00004157
- A2240
- SCHEMBL446593
- C3180
- DTXSID30149916
- DB-008193
- DTXCID8072407
-
- MDL: MFCD00004157
- Inchi: 1S/C7H10O/c8-7-5-3-1-2-4-6-7/h3,5H,1-2,4,6H2
- InChI Key: WZCRDVTWUYLPTR-UHFFFAOYSA-N
- SMILES: O=C1C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 110.07300
- Monoisotopic Mass: 110.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Tautomer Count: 5
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.988 g/mL at 25 °C(lit.)
- Boiling Point: 183°C(lit.)
- Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
- Refractive Index: n20/D 1.494(lit.)
- PSA: 17.07000
- LogP: 1.68570
- λmax: 227(EtOH)(lit.)
- Solubility: Not determined
2-Cycloheptenone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H227
- Warning Statement: P210-P280-P370+P378-P403+P235-P501
- WGK Germany:1
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:0-10°C
- Risk Phrases:R22
2-Cycloheptenone Customs Data
- HS CODE:2914299000
- Customs Data:
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Cycloheptenone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-50593-2.5g |
cyclohept-2-en-1-one |
1121-66-0 | 91% | 2.5g |
$54.0 | 2023-05-29 | |
Enamine | EN300-50593-1.0g |
cyclohept-2-en-1-one |
1121-66-0 | 91% | 1g |
$29.0 | 2023-05-29 | |
abcr | AB524159-1 g |
Cyclohept-2-en-1-one, 90%; . |
1121-66-0 | 90% | 1g |
€76.00 | 2023-01-03 | |
eNovation Chemicals LLC | D543272-1g |
2-Cyclohepten-1-one |
1121-66-0 | 85% | 1g |
$320 | 2024-06-05 | |
Chemenu | CM203221-10g |
2-cyclohepten-1-one |
1121-66-0 | 90% | 10g |
$102 | 2021-06-15 | |
TRC | C987860-500mg |
2-Cycloheptenone |
1121-66-0 | 500mg |
$1206.00 | 2023-05-18 | ||
Apollo Scientific | OR900263-25g |
Cyclohept-2-en-1-one |
1121-66-0 | 0.9 | 25g |
£98.00 | 2025-02-20 | |
Fluorochem | 208633-1g |
Cyclohept-2-enone |
1121-66-0 | 90% | 1g |
£16.00 | 2022-02-28 | |
Fluorochem | 208633-10g |
Cyclohept-2-enone |
1121-66-0 | 90% | 10g |
£80.00 | 2022-02-28 | |
Enamine | EN300-50593-0.25g |
cyclohept-2-en-1-one |
1121-66-0 | 91% | 0.25g |
$19.0 | 2023-05-29 |
2-Cycloheptenone Related Literature
-
Masafumi Tamura Org. Biomol. Chem. 2022 20 8425
-
Varinder K. Aggarwal,Andrea Mereu Chem. Commun. 1999 2311
-
Keitaro Matsumoto,Yuki Nakano,Naoatsu Shibata,Satoshi Sakaguchi RSC Adv. 2016 6 7755
-
Wei Pei,Han-Xun Wei,Guigen Li Chem. Commun. 2002 2412
-
Guang-Ning Ma,Jia-Jun Jiang,Min Shi,Yin Wei Chem. Commun. 2009 5496
1121-66-0 (2-Cycloheptenone) Related Products
- 4643-27-0(2-Octen-4-one)
- 2497-21-4(4-Hexen-3-one)
- 2492-43-5(2-Hexenal, 4-oxo-,(2E)-)
- 103560-62-9((E)-4-Oxo-2-nonenal)
- 930-30-3(2-Cyclopentenone)
- 2228509-21-3({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)
- 131271-19-7((4-chloro-3-methylphenyl)methanol)
- 2137834-00-3(2-Tert-butyl-5-cyclopropyl-4-formylfuran-3-carboxylic acid)
- 922126-47-4(2-(1-benzyl-1H-indol-3-yl)-N-cyclopentylacetamide)
- 2138030-07-4(2-methoxy-N-[3-(2,2,2-trifluoroethylamino)cyclobutyl]acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1121-66-0)2-Cyclohepten-1-one

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:1121-66-0)2-Cycloheptenone

Purity:99%
Quantity:100g
Price ($):454.0